Cas no 2228424-62-0 (tert-butyl N-{2-1-(2-aminoethyl)cyclobutyl-4-methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{2-1-(2-aminoethyl)cyclobutyl-4-methoxyphenyl}carbamate
• CAS No: 2228424-62-0
• MF: C₁₈H₂₈N₂O₃
• MW: 320.426525115967
• CID: 6448499
• PubChem ID: 165975904
• Update Time: 2025-05-22

tert-butyl N-{2-1-(2-aminoethyl)cyclobutyl-4-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-1-(2-aminoethyl)cyclobutyl-4-methoxyphenyl}carbamate
• EN300-1892520
• 2228424-62-0
• tert-butyl N-{2-[1-(2-aminoethyl)cyclobutyl]-4-methoxyphenyl}carbamate

• Inchi： 1S/C18H28N2O3/c1-17(2,3)23-16(21)20-15-7-6-13(22-4)12-14(15)18(10-11-19)8-5-9-18/h6-7,12H,5,8-11,19H2,1-4H3,(H,20,21)
• InChI Key： CGSUZHVSXATWDV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C=1)C1(CCN)CCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 320.20999276g/mol
• Monoisotopic Mass: 320.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-{2-1-(2-aminoethyl)cyclobutyl-4-methoxyphenyl}carbamate

Comprehensive Overview of tert-butyl N-{2-1-(2-aminoethyl)cyclobutyl-4-methoxyphenyl}carbamate (CAS No. 2228424-62-0)

The compound tert-butyl N-{2-1-(2-aminoethyl)cyclobutyl-4-methoxyphenyl}carbamate (CAS No. 2228424-62-0) is a sophisticated organic intermediate with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a cyclobutyl ring and a methoxyphenyl group, makes it a valuable building block for drug discovery and development. Researchers are increasingly interested in this compound due to its role in synthesizing targeted therapies and small molecule inhibitors, which are critical in addressing modern medical challenges.

In recent years, the demand for custom synthesis and high-purity intermediates like tert-butyl N-{2-1-(2-aminoethyl)cyclobutyl-4-methoxyphenyl}carbamate has surged, driven by advancements in precision medicine and biopharmaceuticals. This compound's carbamate and aminoethyl functionalities are particularly noteworthy, as they enable selective modifications for drug delivery systems and enzyme inhibition. Its CAS No. 2228424-62-0 is frequently searched in academic and industrial databases, reflecting its growing relevance in R&D pipelines.

One of the key applications of this compound lies in its potential to serve as a precursor for neuroactive agents and GPCR modulators, which are hot topics in neuroscience and drug design. The methoxyphenyl moiety, in particular, is often associated with enhanced blood-brain barrier permeability, a critical factor for central nervous system (CNS) therapeutics. Researchers are also exploring its utility in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation.

From a synthetic chemistry perspective, the tert-butyl group in tert-butyl N-{2-1-(2-aminoethyl)cyclobutyl-4-methoxyphenyl}carbamate offers excellent protecting group properties, ensuring stability during multi-step reactions. This feature is highly valued in peptide synthesis and combinatorial chemistry, where intermediate purity and yield optimization are paramount. The compound's CAS No. 2228424-62-0 is often cross-referenced in patents and publications related to kinase inhibitors and anticancer agents.

Environmental and regulatory considerations are also shaping the discourse around this compound. With increasing emphasis on green chemistry, researchers are investigating sustainable synthesis routes for tert-butyl N-{2-1-(2-aminoethyl)cyclobutyl-4-methoxyphenyl}carbamate to minimize waste and energy consumption. Its biodegradability profile and low ecotoxicity make it a candidate for eco-friendly pharmaceutical production, aligning with global ESG (Environmental, Social, and Governance) goals.

In conclusion, tert-butyl N-{2-1-(2-aminoethyl)cyclobutyl-4-methoxyphenyl}carbamate (CAS No. 2228424-62-0) represents a versatile and promising compound in modern chemistry. Its applications span from drug discovery to material science, with ongoing research uncovering new possibilities. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and biotechnology.